2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol

• IUPAC Name: 2-[(E)-(5-aminotetrazol-1-yl)iminomethyl]-4,6-diiodophenol
• InChI: InChI=1S/C8H6I2N6O/c9-5-1-4(7(17)6(10)2-5)3-12-16-8(11)13-14-15-16/h1-3,17H,(H2,11,13,15)/b12-3+
• InChI Key: ZPMUNXWASIAWLZ-KGVSQERTSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=NN2C(=NN=N2)N)O)I)I
• Isomeric SMILES: C1=C(C=C(C(=C1/C=N/N2C(=NN=N2)N)O)I)I
• Molecular Formula: C8H6I2N6O
• Molecular Weight: 455.98 g/mol

Description

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of tetrazole derivatives, which have been studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol is not fully understood. However, it has been reported to act by inhibiting the activity of certain enzymes such as tyrosinase, which is involved in melanin synthesis. It has also been suggested to act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. It has also been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been shown to possess antifungal and antibacterial activities by inhibiting the growth of certain microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol in lab experiments include its high purity, stability, and ease of synthesis. It also exhibits a wide range of biological activities, making it a versatile compound for various applications. However, one of the limitations of using this compound is its high toxicity, which requires caution in handling and storage.

Future Directions

The potential applications of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol are vast, and several future directions can be explored. One of the future directions is the development of novel drugs based on this compound for the treatment of various diseases. Another direction is the investigation of its potential as a diagnostic tool for certain diseases. Furthermore, the synthesis of analogs of this compound can be explored to improve its properties and biological activities. Finally, the use of this compound in nanotechnology and material science can also be explored.
Conclusion:
In conclusion, this compound is a promising compound with diverse biological activities. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives for various applications.

Synthesis Methods

The synthesis of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol involves the reaction of 4,6-diiodoresorcinol with sodium azide in the presence of copper(I) iodide as a catalyst. The resulting product is then treated with hydrazine hydrate to obtain the final compound. This method has been reported to yield a high purity and yield of the compound.

Scientific Research Applications

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4,6-diiodophenol has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated for its antibacterial, antifungal, and anticancer activities. In addition, it has been studied for its potential as an antioxidant, anti-inflammatory, and antiviral agent. Furthermore, it has been evaluated for its role in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.